Cas no 1396871-58-1 (N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• CAS No: 1396871-58-1
• MF: C₁₈H₁₅BrFN₃O₂S
• MW: 436.298005342484
• CID: 5364658
• Update Time: 2025-06-14

N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

• Inchi： 1S/C18H15BrFN3O2S/c1-25-12-3-5-16-15(7-12)22-18(26-16)23-8-10(9-23)17(24)21-14-4-2-11(19)6-13(14)20/h2-7,10H,8-9H2,1H3,(H,21,24)
• InChI Key： LLNCWAUQUWLISO-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC(OC)=CC=C3S2)CC(C(NC2=CC=C(Br)C=C2F)=O)C1

Additional information on N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

Research Brief on N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide (CAS: 1396871-58-1)

In recent years, the compound N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide (CAS: 1396871-58-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique azetidine-carboxamide core and benzothiazole moiety, has shown promising potential as a modulator of specific biological targets. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide involves a multi-step process, starting with the construction of the azetidine ring followed by coupling with the 5-methoxy-1,3-benzothiazol-2-yl and 4-bromo-2-fluorophenyl groups. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, including the bromo-fluorophenyl group, contribute to its ability to interact with hydrophobic pockets in target proteins, enhancing binding affinity.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against certain kinase enzymes, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its efficacy in suppressing the activity of a specific tyrosine kinase implicated in autoimmune diseases, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as rheumatoid arthritis and certain cancers.

Further in vitro and in vivo studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate moderate oral bioavailability and favorable tissue penetration, although challenges remain in optimizing its metabolic stability. Researchers are currently investigating structural derivatives to address these limitations while retaining the compound's high target specificity.

In conclusion, N-(4-bromo-2-fluorophenyl)-1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and designing targeted therapies. Future research should focus on advancing its preclinical development and exploring its potential in combination therapies.